Cas no 70547-29-4 (Ethyl 4-hydroxy-2-phenyl-1,3-thiazole-5-carboxylate)

Ethyl 4-hydroxy-2-phenyl-1,3-thiazole-5-carboxylate is a heterocyclic compound featuring a thiazole core substituted with a phenyl group at the 2-position and an ester-functionalized hydroxy group at the 4- and 5-positions, respectively. This structure imparts versatility as a synthetic intermediate in organic and medicinal chemistry, particularly in the development of pharmacologically active molecules. The presence of both hydroxyl and ester moieties enhances its reactivity, enabling further functionalization. Its crystalline form ensures stability and ease of handling. The compound is commonly utilized in the synthesis of thiazole derivatives, which are of interest due to their potential biological activities, including antimicrobial and anti-inflammatory properties. Suitable for research-scale applications requiring precise molecular modifications.

Ethyl 4-hydroxy-2-phenyl-1,3-thiazole-5-carboxylate structure

70547-29-4 structure

Product Name:Ethyl 4-hydroxy-2-phenyl-1,3-thiazole-5-carboxylate

CAS No:70547-29-4

MF:C₁₂H₁₁NO₃S

MW:249.285641908646

MDL:MFCD02180800

CID:1071747

PubChem ID:2743805

Update Time:2025-06-07

Ethyl 4-hydroxy-2-phenyl-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 4-hydroxy-2-phenyl-1,3-thiazole-5-carboxylate
- 4-hydroxy-2-phenyl-thiazole-5-carboxylic acid ethyl ester
- 2-Phenyl-4-ethoxycarbonyl-5-hydroxythiazol
- 2-Phenyl-4-hydroxy-5-(methylcarbomethoxy)-thiazole
- 4-oxo-2-phenyl-4,5-dihydro-thiazole-5-carboxylic acid ethyl ester
- AC1OBILH
- AG-C-11252
- CTK6F8046
- CTK8F9619
- ethyl 4-hydroxy-2-phenyl-1,3-thiazole-5-carboxy
- ethyl 4-hydroxy-2-phenylthiazole-5-carboxylate
- KB-253402
- SureCN6338322
- 70547-29-4
- BDBM50016156
- Maybridge1_008623
- AKOS030240821
- CCG-255100
- CHEMBL65312
- HMS565P21
- Ethyl4-hydroxy-2-phenylthiazole-5-carboxylate
- SCHEMBL6338322
- DTXSID00425597
- ethyl 4-hydroxy-2-phenyl-thiazole-5-carboxylate
- MFCD02180800
- E10071
- DA-0712
- J-521024
- CS-0317293
- 5-[Ethoxy(hydroxy)methylidene]-2-phenyl-1,3-thiazol-4(5H)-one
- AKOS001848837
- DB-316614
- MDL： MFCD02180800
- Inchi： 1S/C12H11NO3S/c1-2-16-12(15)9-10(14)13-11(17-9)8-6-4-3-5-7-8/h3-7,14H,2H2,1H3
- InChI Key： QKRYFBKKMLYRHO-UHFFFAOYSA-N
- SMILES： S1C(C(=O)OCC)=C(N=C1C1C=CC=CC=1)O

Computed Properties

Exact Mass: 249.04603
Monoisotopic Mass: 249.04596439g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 269
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.7
Topological Polar Surface Area: 87.7Å²

Experimental Properties

Color/Form: No data avaiable
Density: 1.3±0.1 g/cm3
Melting Point: 89-91°C
Boiling Point: 389.9±45.0 °C at 760 mmHg
Flash Point: 189.6±28.7 °C
PSA: 59.42
Vapor Pressure: 0.0±0.9 mmHg at 25°C

Ethyl 4-hydroxy-2-phenyl-1,3-thiazole-5-carboxylate Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Hazardous Material Identification：
HazardClass：IRRITANT
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Ethyl 4-hydroxy-2-phenyl-1,3-thiazole-5-carboxylate Pricemore >>

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